Cas no 1806572-07-5 (1-Chloro-1-(2,3-dibromophenyl)propan-2-one)

• Product Name: 1-Chloro-1-(2,3-dibromophenyl)propan-2-one
• CAS No: 1806572-07-5
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4970663
• Update Time: 2025-05-21

1-Chloro-1-(2,3-dibromophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(2,3-dibromophenyl)propan-2-one

• Inchi： 1S/C9H7Br2ClO/c1-5(13)9(12)6-3-2-4-7(10)8(6)11/h2-4,9H,1H3
• InChI Key： VUFUHKLMTGMUGA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(C)=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-1-(2,3-dibromophenyl)propan-2-one

Introduction to 1-Chloro-1-(2,3-dibromophenyl)propan-2-one (CAS No. 1806572-07-5)

1-Chloro-1-(2,3-dibromophenyl)propan-2-one, identified by the chemical identifier CAS No. 1806572-07-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a chlorinated propanone backbone substituted with a 2,3-dibromophenyl group, has garnered attention due to its versatile structural framework and potential applications in the development of novel bioactive molecules.

The structural motif of 1-Chloro-1-(2,3-dibromophenyl)propan-2-one combines the reactivity of the carbonyl group with the electronic properties of bromine atoms, making it a valuable intermediate in synthetic chemistry. The presence of both chlorine and bromine substituents on the aromatic ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a growing interest in leveraging halogenated aromatic compounds like 1-Chloro-1-(2,3-dibromophenyl)propan-2-one for the synthesis of pharmacologically relevant scaffolds. The bromine atoms serve as handles for further functionalization, enabling the construction of heterocyclic systems and other pharmacophores that are critical in drug discovery. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties.

The compound's reactivity also makes it a candidate for exploring novel synthetic pathways. Researchers have utilized 1-Chloro-1-(2,3-dibromophenyl)propan-2-one as a precursor in the synthesis of chiral intermediates, which are essential for developing enantiomerically pure drugs. The ability to introduce stereocenters at specific positions within the molecule is highly valued in medicinal chemistry, as it can significantly influence the biological activity and selectivity of therapeutic agents.

Advances in computational chemistry have further enhanced the understanding of 1-Chloro-1-(2,3-dibromophenyl)propan-2-one's reactivity. Molecular modeling studies have provided insights into how the electronic distribution around the carbonyl and bromine substituents influences its interaction with transition metals and other reagents. These insights have enabled more efficient and predictable synthetic strategies, reducing trial-and-error approaches and accelerating the discovery process.

One notable application of 1-Chloro-1-(2,3-dibromophenyl)propan-2-one is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 1-Chloro-1-(2,3-dibromophenyl)propan-2-one make it a promising building block for such inhibitors.

Moreover, the compound has been explored in the context of material science applications. Its ability to participate in polymerization reactions has led to the development of novel polymeric materials with tailored properties. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance coatings and adhesives.

The synthesis of 1-Chloro-1-(2,3-dibromophenyl)propan-2-one itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve multi-step sequences starting from readily available precursors like benzaldehyde derivatives. However, recent innovations have focused on more streamlined one-pot reactions that minimize byproduct formation and improve atom economy.

In conclusion, 1-Chloro-1-(2,3-dibromophenyl)propan-2-one (CAS No. 1806572-07-5) represents a versatile intermediate with broad applications across organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for constructing complex molecules with potential biological activity. As research continues to evolve，the utility of this compound is expected to expand，fostering new discoveries and advancements in multiple scientific domains.